Cas no 900640-92-8 (4-Methoxy-3-(4-methoxyphenyl)aniline)

• Product Name: 4-Methoxy-3-(4-methoxyphenyl)aniline
• CAS No: 900640-92-8
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• MDL: MFCD06655597
• CID: 2192630
• PubChem ID: 4962164
• Update Time: 2025-07-25

4-Methoxy-3-(4-methoxyphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• [1,1-Biphenyl]-3-amine, 4,6-dimethoxy-
• 4-methoxy-3-(4-methoxyphenyl)aniline
• 4-Methoxy-3-(4-methoxyphenyl)aniline

• MDL： MFCD06655597
• Inchi： 1S/C14H15NO2/c1-16-12-6-3-10(4-7-12)13-9-11(15)5-8-14(13)17-2/h3-9H,15H2,1-2H3
• InChI Key： IGCUWZMQUHTDDN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1C=CC(=CC=1)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 226
• Topological Polar Surface Area: 44.5

Additional information on 4-Methoxy-3-(4-methoxyphenyl)aniline

Exploring the Properties and Applications of 4-Methoxy-3-(4-methoxyphenyl)aniline (CAS No. 900640-92-8)

4-Methoxy-3-(4-methoxyphenyl)aniline, with the CAS registry number 900640-92-8, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound, characterized by its methoxy-substituted aniline structure, is a versatile intermediate used in the development of advanced materials and bioactive molecules. Its unique chemical properties make it a valuable asset in research and industrial applications.

The molecular structure of 4-Methoxy-3-(4-methoxyphenyl)aniline features two methoxy groups attached to a central aniline core, which contributes to its electron-rich nature and reactivity. This design is particularly advantageous in the synthesis of heterocyclic compounds and polymeric materials, where electron-donating substituents play a critical role. Researchers have explored its potential in creating high-performance polymers, organic semiconductors, and pharmaceutical intermediates, aligning with the growing demand for sustainable and efficient chemical solutions.

In recent years, the compound has been linked to innovations in green chemistry and catalysis. With increasing global focus on environmentally friendly processes, 4-Methoxy-3-(4-methoxyphenyl)aniline has been investigated as a precursor for biodegradable materials and non-toxic catalysts. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal, as these methods reduce energy consumption and waste generation—a hot topic in modern chemical research.

Another area of interest is its potential role in drug discovery. The aniline moiety is a common pharmacophore in many therapeutic agents, and the methoxy groups can influence bioavailability and metabolic stability. Recent studies have explored derivatives of 4-Methoxy-3-(4-methoxyphenyl)aniline for applications in central nervous system (CNS) therapeutics and anti-inflammatory agents, addressing the rising demand for novel treatments in neurology and immunology.

From an industrial perspective, the compound's stability and solubility profile make it suitable for scalable synthesis. Manufacturers are increasingly adopting continuous flow processes to produce 4-Methoxy-3-(4-methoxyphenyl)aniline efficiently, minimizing batch-to-batch variability. This aligns with the broader trend toward process intensification and Industry 4.0 in chemical production, where automation and data-driven optimization are key.

In summary, 4-Methoxy-3-(4-methoxyphenyl)aniline (CAS No. 900640-92-8) is a multifaceted compound with promising applications across diverse sectors. Its relevance to sustainable chemistry, advanced materials, and pharmaceutical development positions it as a compound of significant scientific and commercial interest. As research continues to uncover new possibilities, this molecule is poised to play a pivotal role in addressing contemporary challenges in chemistry and beyond.